(3Z)-1-[(2,6-dimethylmorpholin-4-yl)methyl]-3-[(3,4-dimethylphenyl)imino]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol
• IUPAC Name: 1-[(2,6-dimethylmorpholin-4-yl)methyl]-3-(3,4-dimethylphenyl)iminoindol-2-one
• InChI: InChI=1S/C23H27N3O2/c1-15-9-10-19(11-16(15)2)24-22-20-7-5-6-8-21(20)26(23(22)27)14-25-12-17(3)28-18(4)13-25/h5-11,17-18H,12-14H2,1-4H3
• InChI Key: XFGYCGMCYMQGTR-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CN2C3=CC=CC=C3C(=NC4=CC(=C(C=C4)C)C)C2=O

Description

The compound (3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE is a complex organic molecule with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound features a morpholine ring, a dimethylphenyl group, and an indolone core, making it a unique structure with diverse chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE typically involves multi-step organic reactions. The process begins with the preparation of the indolone core, followed by the introduction of the dimethylphenyl group and the morpholine ring. Common reagents used in these reactions include various acids, bases, and catalysts to facilitate the formation of the desired bonds.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow reactors and automated synthesis can be employed to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

(3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE: undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE: has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of (3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

(3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE: can be compared with other indolone derivatives or morpholine-containing compounds.

N-[(3-DIMETHYLAMINOPHENYL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE: A similar compound with a different substituent on the nitrogen atom.

Uniqueness

The uniqueness of (3Z)-1-[(2,6-DIMETHYLMORPHOLIN-4-YL)METHYL]-3-[(3,4-DIMETHYLPHENYL)IMINO]-2,3-DIHYDRO-1H-INDOL-2-ONE lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.